Cas no 438221-74-0 (5-[(4-methoxyphenoxy)methyl]furan-2-carbaldehyde)

5-[(4-methoxyphenoxy)methyl]furan-2-carbaldehyde structure
438221-74-0 structure
Product Name:5-[(4-methoxyphenoxy)methyl]furan-2-carbaldehyde
CAS No:438221-74-0
MF:C13H12O4
MW:232.231984138489
MDL:MFCD02253746
CID:3057660
PubChem ID:5210480
Update Time:2025-04-21

5-[(4-methoxyphenoxy)methyl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-((4-Methoxyphenoxy)methyl)furan-2-carbaldehyde
    • 5-[(4-methoxyphenoxy)methyl]furan-2-carbaldehyde
    • EN300-92319
    • STK348755
    • Z275128634
    • ALBB-001126
    • AKOS000304293
    • 5-[(4-Methoxyphenoxy)methyl]-2-furancarboxaldehyde
    • AK-968/41170473
    • SCHEMBL6829232
    • 5-[(4-methoxyphenoxy)methyl]-2-furaldehyde
    • CS-0217903
    • 5-(4-methoxyphenoxymethyl)furan-2-carbaldehyde
    • G28095
    • LS-01117
    • 5-(4-Methoxy-phenoxymethyl)-furan-2-carbaldehyde
    • SB61898
    • 438221-74-0
    • MFCD02253746
    • DB-381821
    • BBL039473
    • MDL: MFCD02253746
    • Inchi: 1S/C13H12O4/c1-15-10-2-4-11(5-3-10)16-9-13-7-6-12(8-14)17-13/h2-8H,9H2,1H3
    • InChI Key: CBUFSARKXGLUOM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC)CC1=CC=C(C=O)O1

Computed Properties

  • Exact Mass: 232.07355886Da
  • Monoisotopic Mass: 232.07355886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.7Ų

5-[(4-methoxyphenoxy)methyl]furan-2-carbaldehyde Pricemore >>

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